Cas no 475102-10-4 (1-Boc-5-cyanoindole)
1-Boc-5-cyanoindole structure
Product Name:1-Boc-5-cyanoindole
CAS No:475102-10-4
MF:C14H14N2O2
MW:242.273163318634
MDL:MFCD08056374
CID:328167
PubChem ID:7213332
Update Time:2025-04-19
1-Boc-5-cyanoindole Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-cyano-1H-indole-1-carboxylate
- 1-BOC-5-cyanoindole
- 1H-Indole-1-carboxylicacid, 5-cyano-, 1,1-dimethylethyl ester
- 1-BOC-5-CYANO-1H-INDOLE
- tert-butyl 5-cyanoindole-1-carboxylate
- PubChem8940
- OYPSWAHXXPMBGM-UHFFFAOYSA-N
- FCH1625725
- ST2407716
- AX8057182
- V6095
- 5-cyano-1-indolecarboxylic acid tert-butyl ester
- A827251
- 5-Cyano-indole-1-carbo
- 5-Cyano-indole-1-carboxylic acid tert-butyl ester
- DTXSID70428454
- AKOS015837006
- tert-Butyl5-cyano-1H-indole-1-carboxylate
- FT-0659109
- DS-15202
- MFCD08056374
- tert-butyl 5-cyanoindole-1-carboxylate;tert-Butyl 5-cyano-1H-indole-1-carboxylate
- SCHEMBL1876083
- 475102-10-4
- DB-070819
- 1-Boc-5-cyanoindole
-
- MDL： MFCD08056374
- Inchi： 1S/C14H14N2O2/c1-14(2,3)18-13(17)16-7-6-11-8-10(9-15)4-5-12(11)16/h4-8H,1-3H3
- InChI Key： OYPSWAHXXPMBGM-UHFFFAOYSA-N
- SMILES： O(C(N1C=CC2C=C(C#N)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 242.10600
- Monoisotopic Mass: 242.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 3
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 55.02000
- LogP: 3.29618
- Vapor Pressure: No data available
1-Boc-5-cyanoindole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
1-Boc-5-cyanoindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-5-cyanoindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM256896-10g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 95%+ | 10g |
$87 | 2024-07-16 | |
| Chemenu | CM256896-25g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 95%+ | 25g |
$160 | 2024-07-16 | |
| Chemenu | CM256896-10g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 95%+ | 10g |
$122 | 2021-08-04 | |
| Chemenu | CM256896-25g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 95%+ | 25g |
$234 | 2021-08-04 | |
| Chemenu | CM256896-100g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 95%+ | 100g |
$748 | 2021-08-04 | |
| TRC | B201448-100mg |
1-BOC-5-cyanoindole |
475102-10-4 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | B201448-250mg |
1-BOC-5-cyanoindole |
475102-10-4 | 250mg |
$ 75.00 | 2023-04-19 | ||
| TRC | B201448-500mg |
1-BOC-5-cyanoindole |
475102-10-4 | 500mg |
$ 87.00 | 2023-04-19 | ||
| TRC | B201448-1g |
1-BOC-5-cyanoindole |
475102-10-4 | 1g |
$ 98.00 | 2023-04-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T85890-1g |
tert-Butyl 5-cyano-1H-indole-1-carboxylate |
475102-10-4 | 98% | 1g |
¥32.0 | 2023-09-06 |
1-Boc-5-cyanoindole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:475102-10-4)1-Boc-5-cyanoindole
Order Number:A827251
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):186.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:475102-10-4)1-BOC-5-CYANOINDOLE
Order Number:sfd4767
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
1-Boc-5-cyanoindole Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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